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Compound of Interest

Compound Name: 2-Hydroxycyclohexan-1-one

Cat. No.: B1217906 Get Quote

This technical guide provides a comprehensive overview of 2-hydroxycyclohexan-1-one, a

pivotal alpha-hydroxy ketone in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development, offering detailed insights into its chemical structure,

properties, synthesis, and applications.

Core Concepts: Structure and Properties
2-Hydroxycyclohexan-1-one, also known as adipoin, is a secondary alpha-hydroxy ketone.[1]

[2] Its structure consists of a six-membered cyclohexane ring bearing a ketone and a hydroxyl

group on adjacent carbon atoms. This bifunctional nature makes it a versatile intermediate for a

wide range of chemical transformations.[3] The IUPAC name for this compound is 2-
hydroxycyclohexan-1-one.[2]

One of the key chemical features of 2-hydroxycyclohexan-1-one is its existence in equilibrium

with its tautomer, 2-hydroxy-2-cyclohexen-1-one.[4] This keto-enol tautomerism is a

fundamental concept where the enol form is notably stabilized by the formation of a strong

intramolecular hydrogen bond.[4]

Below is a diagram illustrating the chemical structure of 2-Hydroxycyclohexan-1-one and its

keto-enol tautomerism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1217906?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217906?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cyclohexanone, 2-hydroxy- (CAS 533-60-8) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. Cyclohexanone, 2-hydroxy- | C6H10O2 | CID 10785 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Hydroxycyclohexan-1-one|Research Chemical [benchchem.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxycyclohexan-1-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217906#2-hydroxycyclohexan-1-one-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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